Cas no 35112-44-8 (Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)-)

Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)- structure
35112-44-8 structure
Product Name:Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)-
CAS No:35112-44-8
MF:C19H18Br6O2
MW:757.769021511078
CID:292593
PubChem ID:20457038
Update Time:2025-04-19

Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-dibromo-2-(2-bromoethoxy)-5-[2-[3,5-dibromo-4-(2-bromoethoxy)phenyl]propan-2-yl]benzene
    • SCHEMBL8858958
    • 1,1'-(Propane-2,2-diyl)bis[3,5-dibromo-4-(2-bromoethoxy)benzene]
    • 35112-44-8
    • DTXSID70607424
    • Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-(2-bromoethoxy)-
    • Inchi: 1S/C19H18Br6O2/c1-19(2,11-7-13(22)17(14(23)8-11)26-5-3-20)12-9-15(24)18(16(25)10-12)27-6-4-21/h7-10H,3-6H2,1-2H3
    • InChI Key: SZBMEBWZDZCMKW-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)C(C)(C)C1C=C(C(=C(C=1)Br)OCCBr)Br)Br)OCCBr

Computed Properties

  • Exact Mass: 751.64054
  • Monoisotopic Mass: 751.64071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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